Cas no 1261926-35-5 (2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid)

• Product Name: 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid
• CAS No: 1261926-35-5
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319679
• CID: 2622018
• PubChem ID: 53225597
• Update Time: 2025-10-29

2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017553000
• DTXSID50689329
• 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid, 95%
• 5'-Fluoro-2',4-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• 1261926-35-5
• MFCD18319679
• 2-(5-FLUORO-2-METHYLPHENYL)-5-METHYLBENZOIC ACID
• 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid

• MDL： MFCD18319679
• Inchi： 1S/C15H13FO2/c1-9-3-6-12(14(7-9)15(17)18)13-8-11(16)5-4-10(13)2/h3-8H,1-2H3,(H,17,18)
• InChI Key： ZYRSFRFEZDEVSQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid

Introduction to 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid (CAS No. 1261926-35-5)

2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261926-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include fluoro and methyl substituents on a phenyl ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid consists of a benzoic acid core substituted with a fluoro group at the 5-position and a methyl group at both the 2- and 5-positions of an adjacent phenyl ring. This arrangement contributes to its potential as a pharmacophore, influencing its interactions with biological targets. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, analgesic, and antioxidant effects. The specific substitution pattern in 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid may contribute to its unique pharmacological profile, making it a promising scaffold for developing new drugs.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The fluoro group, for instance, has been widely used in medicinal chemistry to improve the bioavailability and selectivity of drug candidates. By modifying the position and type of substituents on the aromatic ring, researchers can fine-tune the properties of 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid to achieve desired biological effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify compounds with high binding affinity to specific biological targets. 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid has been shown to interact with various enzymes and receptors, suggesting its utility in treating a range of diseases.

The synthesis of 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic framework of this compound.

Evaluation of the pharmacokinetic properties of 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid is crucial for assessing its potential as a therapeutic agent. Studies have focused on its solubility, stability, and metabolic pathways to predict how it would behave within the human body. These parameters are essential for determining appropriate dosing regimens and minimizing side effects.

Preclinical studies have provided valuable insights into the biological activity of 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid. In vitro assays have revealed its ability to modulate key signaling pathways involved in inflammation and pain perception. Additionally, animal models have demonstrated promising results in terms of efficacy and safety, supporting further development efforts.

The future prospects for 2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid are exciting, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.

In conclusion,2-(5-Fluoro-2-methylphenyl)-5-methylbenzoic acid (CAS No. 1261926-35-5) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. With continued investigation into its pharmacological properties, this compound holds great potential for improving human health and well-being.